N1-(2-(furan-2-yl)-2-tosylethyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C23H24N2O5S/c1-16-5-9-18(10-6-16)14-24-22(26)23(27)25-15-21(20-4-3-13-30-20)31(28,29)19-11-7-17(2)8-12-19/h3-13,21H,14-15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: RGQGXYVFPHIGLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furan ring, the introduction of the tosyl group, and the formation of the oxalamide group. The exact synthesis would depend on the starting materials and the specific conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan ring, the tosyl group, and the oxalamide group. The furan ring is aromatic and relatively stable, but can undergo reactions at the 2- and 5-positions. The tosyl group is a good leaving group and could be replaced by a nucleophile in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxalamide group could make the compound soluble in polar solvents.

Scientific Research Applications

Structural Analysis

The crystal structures of furan-containing N-tosylacrylamide compounds reveal the conformation about the C=C bond is E. These studies highlight the molecular configurations and interactions, such as hydrogen bonding, which are critical for understanding the material's properties and potential applications in materials science and crystal engineering (Cheng et al., 2016).

Environmental Implications

Research on the OH-initiated photo-oxidation of furan and its methylated derivatives with HONO reveals the formation of unsaturated 1,4-dicarbonyl products. These findings have significant environmental implications, as the study confirms 1,4-dicarbonyls are major products of furan oxidation, affecting atmospheric chemistry and potential health impacts (Alvarez et al., 2009).

Synthetic Chemistry Applications

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) and related compounds demonstrate effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. These findings are pivotal for developing new synthetic methods in organic chemistry, enabling the coupling of a broad range of aryl bromides with various amines and providing pathways to pharmaceutically important building blocks (Bhunia et al., 2017).

Pharmacological Research

The study of new benzofurans isolated from Gastrodia elata and their DNA topoisomerases I and II inhibitory activities exemplifies the potential of furan derivatives in therapeutic applications. These compounds show significant inhibitory activity, suggesting their utility in developing new treatments for diseases involving DNA topoisomerase dysfunction (Lee et al., 2007).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research could explore the synthesis of this compound, its reactivity, and its potential applications. For example, it could be studied as a potential drug or as a building block for the synthesis of more complex molecules.